molecular formula C22H28N6O4 B2865912 Ethyl 4-[(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)methyl]piperazine-1-carboxylate CAS No. 847241-20-7

Ethyl 4-[(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)methyl]piperazine-1-carboxylate

Cat. No. B2865912
CAS RN: 847241-20-7
M. Wt: 440.504
InChI Key: BBSJTLUSTSMUFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-[(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)methyl]piperazine-1-carboxylate is a chemical compound with the molecular formula C22H28N6O4 . It has an average mass of 440.496 Da .


Molecular Structure Analysis

The molecular structure of this compound is derived from its molecular formula, C22H28N6O4 . It includes several functional groups such as benzyl, dimethyl, dioxopurin, and piperazine carboxylate. The exact structure can be determined using techniques like X-ray crystallography or NMR spectroscopy.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and density, are not available in the sources I have access to . These properties can be determined experimentally or predicted using computational chemistry methods.

Scientific Research Applications

Organic Crystal Engineering

The compound Ethyl 4-[(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)methyl]piperazine-1-carboxylate was synthesized from ethyl 2-amino-4,7-dimethoxyindan-2-carboxylate and used in crystal engineering studies. It showed different hydrogen-bonding networks in polymorphic crystalline forms, highlighting its potential in molecular design and materials science (Weatherhead-Kloster et al., 2005).

Hypotensive Activity and Alpha-Adrenergic Antagonism

1-[1-(3,4-Dimethoxy-1H-2-benzopyran-1-yl)alkyl]-4-arylpiperazines, related in structure, show hypotensive activity and alpha-adrenergic antagonism, useful in cardiovascular research (J. Mccall et al., 1982).

Reactivity with Secondary Amines

Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates, similar in structure, react with secondary amines to form various derivatives, illustrating its chemical versatility (Vasileva et al., 2018).

Anti-Inflammatory and Analgesic Agent Development

The compound is used in the synthesis of various heterocyclic compounds with potential as anti-inflammatory and analgesic agents. These include derivatives such as benzodifuranyl, oxadiazepines, and thiazolopyrimidines (Abu‐Hashem et al., 2020).

Neuroprotective Therapeutics

It is used in the development of neuroprotective therapeutics, such as SP-04, for treating Alzheimer's disease. SP-04 shows promising results in inhibiting acetylcholinesterase activity and offering protection against neurotoxicity (Lecanu et al., 2010).

Anti-Hypertensive Drug Intermediates

The compound serves as an intermediate in synthesizing anti-hypertensive agents like Doxazosin, indicating its importance in pharmaceutical manufacturing (Ramesh et al., 2006).

Antimicrobial and Antitubercular Activities

Derivatives of this compound exhibit significant antimicrobial and antitubercular activities, suggesting their potential in developing new therapeutic agents (Reddy et al., 2014).

properties

IUPAC Name

ethyl 4-[(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)methyl]piperazine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N6O4/c1-4-32-22(31)27-12-10-26(11-13-27)15-17-23-19-18(20(29)25(3)21(30)24(19)2)28(17)14-16-8-6-5-7-9-16/h5-9H,4,10-15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBSJTLUSTSMUFC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCN(CC1)CC2=NC3=C(N2CC4=CC=CC=C4)C(=O)N(C(=O)N3C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N6O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-[(7-benzyl-1,3-dimethyl-2,6-dioxopurin-8-yl)methyl]piperazine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.